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Compound of Interest

Compound Name: 3-Heptanone, 6-hydroxy-6-methyl-

Cat. No.: B049873 Get Quote

Essential Safety and Handling Guide for 3-
Heptanone, 6-hydroxy-6-methyl-
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Heptanone, 6-hydroxy-6-methyl- (CAS No. 123065-56-5). Adherence to these procedures is

critical for ensuring laboratory safety and proper chemical management.

Chemical and Physical Properties
Property Value Source

CAS Number 123065-56-5 [1][2]

Molecular Formula C8H16O2 [1][2]

Molecular Weight 144.21 g/mol [1]

Physical Form Oil

Storage Temperature -10°C

Hazard Identification and Personal Protective
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Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Based on these hazards, the following personal protective equipment is mandatory when

handling this substance:

PPE Category Specific Requirements Rationale

Eye and Face Protection
Wear chemical safety goggles

or a face shield.

To prevent serious eye

irritation from splashes or

vapors.

Skin Protection

Wear chemical-resistant

gloves (e.g., nitrile) and a lab

coat.

To prevent skin irritation upon

contact.

Respiratory Protection

Use only in a well-ventilated

area, such as a chemical fume

hood.

To avoid respiratory tract

irritation from inhaling vapors.

General Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the laboratory.

To prevent accidental ingestion

and contamination.

Safe Handling and Disposal Workflow
The following diagram outlines the necessary steps for the safe handling of 3-Heptanone, 6-
hydroxy-6-methyl-, from initial preparation to final disposal.
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Safe Handling Workflow for 3-Heptanone, 6-hydroxy-6-methyl-

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Before Handling
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Generate Waste

First Aid
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Safe handling workflow diagram.

First Aid Measures
Immediate action is required in case of exposure:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[3]
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After Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of

water. If skin irritation occurs, get medical advice/attention.[4][5]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[4][5]

After Ingestion: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

[6]

Disposal Plan
All waste containing 3-Heptanone, 6-hydroxy-6-methyl- must be treated as hazardous waste.

Waste Collection: Collect all waste in a clearly labeled, tightly sealed, and compatible

container.[7]

Storage of Waste: Store waste containers in a designated, well-ventilated area, away from

incompatible materials.

Disposal: Dispose of contents/container in accordance with local, regional, and national

hazardous waste regulations. Do not dispose of down the drain or in regular trash.[7][8]

Disclaimer: This information is based on the summary safety data available for 3-Heptanone,
6-hydroxy-6-methyl- (CAS 123065-56-5). A complete Safety Data Sheet (SDS) should be

consulted for comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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